molecular formula C6H5D3N2 B1147884 2-Methyl-d3-5-methylpyrazine CAS No. 1335401-78-9

2-Methyl-d3-5-methylpyrazine

Cat. No.: B1147884
CAS No.: 1335401-78-9
M. Wt: 111.16
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-d3-5-methylpyrazine is a deuterated isotopologue of 2,5-dimethylpyrazine, where three hydrogen atoms in the methyl group are replaced by deuterium. This modification is critical for isotopic labeling in analytical chemistry, pharmacokinetic studies, and metabolic research.

Properties

CAS No.

1335401-78-9

Molecular Formula

C6H5D3N2

Molecular Weight

111.16

Purity

95% min.

Synonyms

2-Methyl-d3-5-methylpyrazine

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key properties of 2-Methyl-d3-5-methylpyrazine with its analogs:

Compound Name Molecular Formula Molecular Weight (g/mol) Solubility Odor Profile Key Applications
This compound C₆H₃D₃N₂ ~124 (estimated) Insoluble in water Similar to non-deuterated analogs Isotopic tracing, metabolic studies
2-Methoxy-3-Methyl Pyrazine C₆H₈N₂O 124.14 Insoluble in water, soluble in ethanol Caramel, nutty, almond-like Flavoring agent (e.g., almond, coffee)
2-Ethyl-3-methylpyrazine C₇H₁₀N₂ 122.17 Not explicitly reported Earthy, nutty Food flavoring, fragrances
2-Methoxy-3-isobutylpyrazine C₉H₁₄N₂O 166.22 Insoluble in water Not specified Specialty fragrances, agrochemicals

Notes:

  • Deuterium Effects : The deuterated methyl group in this compound marginally increases molecular weight and reduces vibrational frequencies, which can alter its reactivity and detection in mass spectrometry (e.g., distinct isotopic peaks) .
  • Substituent Impact : Methoxy groups (e.g., in 2-Methoxy-3-Methyl Pyrazine) enhance polarity compared to alkyl groups, reducing volatility and altering solubility .

Functional and Regulatory Differences

  • Flavor and Fragrance Use: Non-deuterated compounds like 2-Methoxy-3-Methyl Pyrazine (FEMA No. 3433) are GRAS (Generally Recognized As Safe) for food applications, whereas deuterated variants are restricted to research due to regulatory complexities .
  • Stability : Deuterated bonds (C-D vs. C-H) are more resistant to enzymatic cleavage, making this compound valuable in long-term metabolic tracer studies .

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